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Compound of Interest

Compound Name: Azithromycin hydrate

Cat. No.: B000652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of azithromycin hydrate in

various organic solvents. Azithromycin, a macrolide antibiotic, exists in different hydrated forms,

primarily as a monohydrate and a dihydrate, and its solubility is a critical parameter in

pharmaceutical development, influencing formulation, crystallization, and bioavailability.[1][2][3]

This document consolidates quantitative solubility data, details common experimental protocols

for its determination, and presents visual workflows to aid in understanding the related

processes.

Quantitative Solubility Data
The solubility of azithromycin is dependent on its hydration state (monohydrate vs. dihydrate),

the choice of solvent, and the temperature. The following tables summarize the available

quantitative data.

Table 1: Solubility of Azithromycin in Pure Organic Solvents
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Hydrate Form Solvent
Solubility
(mg/mL)

Temperature
(°C)

Source

Azithromycin Ethanol ~ 16 Not Specified [4]

Azithromycin
Dimethylformami

de (DMF)
~ 16 Not Specified [4]

Azithromycin

Dimethyl

sulfoxide

(DMSO)

~ 5 Not Specified [4]

Azithromycin

Dihydrate
Ethanol 100 Not Specified [5]

Azithromycin

Dihydrate

Dimethyl

sulfoxide

(DMSO)

100 Not Specified [5]

Azithromycin

Dihydrate
Propylene Glycol

Maximum

Solubility*
Not Specified [6]

*Note: Propylene glycol was identified as the solvent providing the highest solubility among

those tested in the study, but a specific quantitative value was not provided in the abstract.[6]

Table 2: Temperature-Dependent Solubility of Azithromycin Monohydrate in Various Solvents

The solubility of azithromycin monohydrate was measured across a temperature range of

278.15 K to 323.15 K (5°C to 50°C). Data indicates that solubility increases with temperature in

all tested solvents, signifying an endothermic dissolution process.[7][8]
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Solvent Temperature Range (°C) Solubility Trend

Ethanol 5 to 50
Increases with increasing

temperature

Propan-2-ol 5 to 50
Increases with increasing

temperature

Butan-1-ol 5 to 50
Increases with increasing

temperature

Ethyl Ethanoate 5 to 50
Increases with increasing

temperature

2-Propanone (Acetone) 5 to 50
Increases with increasing

temperature

Table 3: Solubility of Azithromycin Dihydrate in Acetone-Water Mixtures

The solubility of azithromycin dihydrate was measured as a function of temperature in various

acetone-water solvent mixtures.[9]

Acetone-Water Volume
Fraction

Temperature (°C) Solubility Trend

0-100 (Pure Water) Variable
Increases with increasing

temperature

25-75 Variable
Increases with increasing

temperature

50-50 Variable
Increases with increasing

temperature

75-25 Variable
Increases with increasing

temperature

Experimental Protocols for Solubility Determination
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The determination of azithromycin hydrate solubility is typically performed using established

analytical methods. The choice of method depends on the specific requirements of the study.

Synthetic Method
This dynamic method is used for measuring temperature-dependent solubility.

Principle: A known mass of azithromycin hydrate is mixed with a known mass of the

solvent in a sealed vessel. The temperature of the mixture is gradually changed while being

stirred. The temperature at which the last solid particles dissolve (on heating) or the first

crystals appear (on cooling) is recorded as the equilibrium or saturation temperature.

Apparatus:

A jacketed glass vessel (crystallizer) of approximately 100 mL.[10]

A thermostatically controlled circulating water bath to precisely control the temperature.

[10]

A magnetic stirrer for continuous agitation.

A calibrated thermometer with an accuracy of ±0.05 K to measure the equilibrium

temperature.[10]

Procedure:

A precise amount of azithromycin hydrate and the selected solvent are weighed and

placed into the jacketed vessel.

The mixture is heated slowly while being stirred until all the solid is completely dissolved.

The clear solution is then cooled at a controlled rate (e.g., 0.1 K/min) to observe the point

of crystallization.

The temperature at which the first stable crystals appear is recorded as the solubility

temperature for that specific concentration.

Static Equilibrium Method (Shake-Flask)
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This method measures solubility at a constant temperature.

Principle: An excess amount of the solid drug is added to the solvent and agitated at a

constant temperature for a sufficient period to reach equilibrium. The concentration of the

drug in the saturated solution is then determined analytically.

Apparatus:

Constant temperature water bath with a shaker or rotator.

Sealed flasks or vials to prevent solvent evaporation.

Analytical balance.

Filtration system (e.g., syringe filters).

UV-Vis Spectrophotometer or HPLC for concentration analysis.

Procedure:

An excess amount (e.g., 50 mg) of azithromycin hydrate is added to a known volume

(e.g., 100 mL) of the solvent in a flask.[11]

The flask is sealed and placed in a temperature-controlled water bath (e.g., 37.0 ± 0.5°C)

and agitated (e.g., rotated at 20 rpm) for an extended period (e.g., 48 hours) to ensure

equilibrium is reached.[11]

After equilibration, the suspension is allowed to settle.

A sample of the supernatant is withdrawn and immediately filtered through a suitable

membrane filter (e.g., 0.45 µm) to remove any undissolved solids.

The filtrate is appropriately diluted, and the concentration of azithromycin is determined

using a UV spectrophotometer at its λmax (e.g., 215 nm).[11] A standard calibration curve

is used for quantification.[12]

Visualizations: Workflows and Relationships
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Diagrams created using Graphviz illustrate key experimental and conceptual workflows related

to azithromycin hydrate.
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Click to download full resolution via product page

Caption: Workflow for Static Equilibrium Solubility Determination.
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Caption: Relationship between Azithromycin Hydrate Forms and Solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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